Cas no 1823500-18-0 (Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate
• CAS No: 1823500-18-0
• MF: C₁₄H₁₉BrN₂O₃
• MW: 343.216263055801
• CID: 4827173
• Update Time: 2025-10-30

Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-(((5-BROMOPYRIDIN-3-YL)OXY)METHYL)AZETIDINE-1-CARBOXYLATE
• Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate

• Inchi： 1S/C14H19BrN2O3/c1-14(2,3)20-13(18)17-5-4-11(17)9-19-12-6-10(15)7-16-8-12/h6-8,11H,4-5,9H2,1-3H3
• InChI Key： LHVQOFDUCFJZCQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCC1CCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• XLogP3: 2.6
• Topological Polar Surface Area: 51.7

Additional information on Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate

Introduction to Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate (CAS No. 1823500-18-0)

Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate, with the CAS number 1823500-18-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and potential therapeutic applications.

The molecular structure of Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate is characterized by its unique combination of functional groups, including a tert-butyl group, a brominated pyridine moiety, and an azetidine ring. These features contribute to its chemical reactivity and biological potential, positioning it as a versatile building block in synthetic chemistry and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in drug discovery. The azetidine ring, in particular, is known for its presence in various bioactive molecules, including antibiotics and anti-inflammatory agents. The incorporation of a brominated pyridine group into the azetidine scaffold enhances the compound's ability to interact with biological targets, making it an attractive scaffold for medicinal chemists.

The tert-butyl group in Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate serves as a protecting group, which is commonly used to prevent unwanted side reactions during synthetic processes. This feature makes the compound particularly useful in multi-step synthetic routes where selectivity and stability are crucial.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The presence of the bromine atom on the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in drug development to introduce diverse substituents and improve pharmacological properties.

Recent studies have highlighted the importance of pyridine derivatives in the development of small-molecule drugs. Pyridine-based compounds have shown efficacy in various therapeutic areas, including oncology, neurology, and infectious diseases. The brominated pyridine moiety in Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate is particularly noteworthy, as it can be easily modified to generate a wide range of derivatives with tailored biological activities.

The azetidine ring itself is a privileged scaffold that has been extensively studied for its pharmacological potential. Azetidine derivatives have demonstrated inhibitory effects on various enzymes and receptors, making them promising candidates for drug development. The combination of these structural features in Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate suggests that it may exhibit multiple modes of action, further enhancing its therapeutic potential.

In conclusion, Tert-butyl 2-(((5-bromopyridin-3-YL)oxy)methyl)azetidine-1-carboxylate (CAS No. 1823500-18-0) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and potential for further functionalization make it an invaluable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the discovery and development of next-generation drugs.